4-[(5-Bromo-3-methoxy-pyrazin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C16H25BrN4O3
• Molecular Weight: 401.30 g/mol
• IUPAC Name: tert-butyl 4-[[(5-bromo-3-methoxypyrazin-2-yl)amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C16H25BrN4O3/c1-16(2,3)24-15(22)21-7-5-11(6-8-21)9-18-13-14(23-4)20-12(17)10-19-13/h10-11H,5-9H2,1-4H3,(H,18,19)
• InChI Key: AJTWQURNQIIDJU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)CNC2=NC=C(N=C2OC)Br

Description

4-[(5-Bromo-3-methoxy-pyrazin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C16H25BrN4O3 and its molecular weight is 401.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To 4-[(3-methoxy-pyrazin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester (EXAMPLE 127, STEP 2) (2.0 g, 0.0062 mol) in chloroform (160 mL) and under nitrogen was added pyridine (0.528 mL, 0.0064 mol), followed by a slow addition (˜1 h) of a solution of bromine (1.044 g, 0.0064 mol) in chloroform (16 mL). The reaction was diluted with water (100 mL) and the organic layer removed, dried over sodium sulfate, filtered and concentrated to an oil. The oil was chromatographed on silica using a gradient of 0 to 4% acetone/dichloromethane to give the title compound as a foam. M.S. (M+1): 401.